ABC34
ABC34
ABC34 is an inactive control probe for JJH260 (Item No. 19384), the inhibitor of androgen-induced gene 1 (AIG1), an enzyme that hydrolyzes fatty acid esters of hydroxy fatty acids (FAHFAs). ABC34 demonstrates an IC50 value greater than 25 µM for the inhibition of 9-PAHSA (Item No. 17037) but is more potent in blocking the serine hydrolase ABHD6 and the palmitoyl-protein hydrolase PPT1, which are both off-targets of JJH260.
Brand Name:
Vulcanchem
CAS No.:
1831135-56-8
VCID:
VC0162257
InChI:
InChI=1S/C31H33N5O6/c1-40-25-13-9-24(10-14-25)33-16-18-34(19-17-33)31(39)42-36-29(37)28-22-32(15-20-35(28)30(36)38)21-23-7-11-27(12-8-23)41-26-5-3-2-4-6-26/h2-14,28H,15-22H2,1H3
SMILES:
COC1=CC=C(C=C1)N2CCN(CC2)C(=O)ON3C(=O)C4CN(CCN4C3=O)CC5=CC=C(C=C5)OC6=CC=CC=C6
Molecular Formula:
C31H33N5O6
Molecular Weight:
571.634
ABC34
CAS No.: 1831135-56-8
Reference Standards
VCID: VC0162257
Molecular Formula: C31H33N5O6
Molecular Weight: 571.634
| CAS No. | 1831135-56-8 |
|---|---|
| Product Name | ABC34 |
| Molecular Formula | C31H33N5O6 |
| Molecular Weight | 571.634 |
| IUPAC Name | [1,3-dioxo-7-[(4-phenoxyphenyl)methyl]-5,6,8,8a-tetrahydroimidazo[1,5-a]pyrazin-2-yl] 4-(4-methoxyphenyl)piperazine-1-carboxylate |
| Standard InChI | InChI=1S/C31H33N5O6/c1-40-25-13-9-24(10-14-25)33-16-18-34(19-17-33)31(39)42-36-29(37)28-22-32(15-20-35(28)30(36)38)21-23-7-11-27(12-8-23)41-26-5-3-2-4-6-26/h2-14,28H,15-22H2,1H3 |
| Standard InChIKey | JJXNIRULKJQOCI-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)N2CCN(CC2)C(=O)ON3C(=O)C4CN(CCN4C3=O)CC5=CC=C(C=C5)OC6=CC=CC=C6 |
| Description | ABC34 is an inactive control probe for JJH260 (Item No. 19384), the inhibitor of androgen-induced gene 1 (AIG1), an enzyme that hydrolyzes fatty acid esters of hydroxy fatty acids (FAHFAs). ABC34 demonstrates an IC50 value greater than 25 µM for the inhibition of 9-PAHSA (Item No. 17037) but is more potent in blocking the serine hydrolase ABHD6 and the palmitoyl-protein hydrolase PPT1, which are both off-targets of JJH260. |
| Synonyms | 4-(4-methoxyphenyl)-1-piperazinecarboxylic acid, hexahydro-1,3-dioxo-7-[(4-phenoxyphenyl)methyl]imidazo[1,5-a]pyrazin-2-yl ester |
| Reference | 1.Parsons, W.H.,Kolar, M.J.,Kamat, S.S., et al. AIG1 and ADTRP are atypical integral membrane hydrolases that degrade bioactive FAHFAs. Nature Chemical Biology 12(5), 367-372 (2016). |
| PubChem Compound | 118525588 |
| Last Modified | Nov 11 2021 |
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